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Compound of Interest

Compound Name: 1-lodopropane-d7

Cat. No.: B108268

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for 1-
lodopropane-d7 (CAS: 59012-23-6). The information is compiled to ensure the safe use of this
compound in research and development settings.

Introduction

1-lodopropane-d7 is the deuterated form of 1-iodopropane, where seven hydrogen atoms
have been replaced by deuterium. It is commonly used as a labeling reagent or standard in
nuclear magnetic resonance (NMR) studies to elucidate reaction mechanisms and molecular
structures.[1] While its chemical properties are similar to its non-deuterated counterpart, the
same rigorous safety protocols must be observed. This compound is a flammable, toxic, and
irritating substance that requires careful handling to minimize exposure and risk.

Hazard Identification and Classification

1-lodopropane-d7 is classified as a hazardous substance under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). The primary hazards include
flammability, acute toxicity, and skin/eye irritation.

GHS Pictograms:
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Pictogram Hazard Class
Flame (GHSO02) Flammable liquids
Skull and crossbones (GHS06) Acute toxicity (inhalation)

) Skin irritation, Eye irritation, Specific target
Exclamation mark (GHSQ7) o ]
organ toxicity - single exposure

Signal Word: Danger

Hazard Statements:[2][3]

e H226: Flammable liquid and vapor.

o H315: Causes skin irritation.

e H319: Causes serious eye irritation.

e H331: Toxic if inhaled.

e H332: Harmful if inhaled.

o H335: May cause respiratory irritation.
Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below. These
statements cover prevention, response, storage, and disposal.
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Category Code Statement

Keep away from heat, hot

surfaces, sparks, open flames

Prevention P210 o
and other ignition sources. No
smoking.
P233 Keep container tightly closed.
Ground and bond container
P240 o )
and receiving equipment.
Use explosion-proof
P241 electrical/ventilating/lighting
equipment.
P242 Use non-sparking tools.
Take action to prevent static
pP243 _
discharges.
Avoid breathing
P261 dust/fume/gas/mist/vapors/spr
ay.
Use only outdoors or in a well-
P271 )
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN (or hair): Take off
immediately all contaminated
Response P303+P361+P353 ) ) o
clothing. Rinse skin with water
or shower.
IF INHALED: Remove person
to fresh air and keep
P304+P340+P311

comfortable for breathing. Call
a POISON CENTER or doctor.
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IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

If skin irritation occurs: Get

P332+P313 ) ) )
medical advice/attention.
If eye irritation persists: Get
P337+P313 ) ) )
medical advice/attention.
In case of fire: Use water
spray, alcohol-resistant foam,
P370+P378 ] o
dry chemical or carbon dioxide
to extinguish.
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.
Store in a well-ventilated
P403+P235
place. Keep cool.
P405 Store locked up.
Dispose of contents/container
. in accordance with
Disposal P501

local/regional/national/internati

onal regulations.

Physical and Chemical Properties

The physical and chemical properties of 1-lodopropane-d7 are summarized in the table below.
These properties are essential for understanding its behavior and for designing safe
experimental setups.
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Property Value

Molecular Formula CsDrl

Molecular Weight 177.04 g/mol
Appearance Colorless to yellow liquid
Boiling Point 101-102 °C

Melting Point -101 °C

Density 1.820 g/mL at 25 °C

Vapor Pressure

57 hPa (43 mmHg) at 25 °C

Vapor Density

5.9 (Air = 1)

Flash Point

44 °C (111.2 °F) - closed cup

Water Solubility

lg/L

Isotopic Purity

=98 atom % D

Toxicological Information

The toxicological data for 1-lodopropane-d7 is limited; however, data for its non-deuterated

analogue, 1l-iodopropane, provides a strong basis for assessing its toxicity.

Acute Effects:

 Inhalation: Harmful or toxic if inhaled. Causes respiratory tract irritation. Symptoms may

include a burning sensation, coughing, wheezing, laryngitis, shortness of breath, headache,

nausea, and vomiting.

o Skin Contact: Causes skin irritation. May be harmful if absorbed through the skin.

e Eye Contact: Causes serious eye irritation.

e Ingestion: May be harmful if swallowed.

Chronic Effects:
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o Carcinogenicity: No component of this product present at levels greater than or equal to
0.1% is identified as a probable, possible or confirmed human carcinogen by IARC or
ACGIH.

o Mutagenicity: No data available.
» Teratogenicity: No data available.

Toxicity Data (for 1-lodopropane):

Route Species Dose
Oral LD50 Mouse > 1,800 mg/kg
Inhalation LC50 Rat 73 mg/L

Experimental Protocols and Handling Precautions

Strict adherence to safety protocols is mandatory when working with 1-lodopropane-d7. The
following sections outline the necessary precautions and procedures.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood.
» Use explosion-proof electrical, ventilating, and lighting equipment.

o Ensure that eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles. A face
shield may also be necessary.

« Skin Protection: Wear chemically resistant gloves (e.g., Viton®, Butyl rubber). Wear a lab
coat or flame-retardant antistatic protective clothing.

e Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use
a NIOSH-approved respirator with an organic vapor cartridge.
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Safe Handling Workflow

The following diagram illustrates the logical workflow for safely handling 1-lodopropane-d7,
from preparation to disposal.
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Safe Handling Workflow for 1-lodopropane-d7
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Caption: A flowchart outlining the key steps for the safe handling of 1-lodopropane-d7.
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Storage

Store in a cool, dry, and well-ventilated area.

Keep away from heat, sparks, open flames, and other ignition sources.
Keep the container tightly closed to prevent the escape of vapors.

The product may be stabilized with copper.

It is light-sensitive and should be stored accordingly.

Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Avoid breathing vapors. Ensure
adequate ventilation. Remove all sources of ignition.

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so. Do not
let the product enter drains.

Methods for Cleaning Up: Absorb the spill with an inert material (e.g., sand, silica gel, acid
binder, universal binder, sawdust) and place it in a suitable, closed container for disposal.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

Specific Hazards: The vapors are heavier than air and may travel to a source of ignition and
flash back. Containers may explode when heated. Hazardous combustion products include
carbon oxides and hydrogen iodide.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.

First-Aid Measures

General Advice: Consult a physician and show them this safety data sheet.
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If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If Swallowed: Do NOT induce vomiting. Rinse your mouth with water.

Disposal Considerations

Dispose of 1-lodopropane-d7 and its containers in accordance with all applicable local, state,
and federal regulations. Do not dispose of it with household waste or allow it to reach the
sewage system.

Conclusion

1-lodopropane-d7 is a valuable tool in chemical research, but it poses significant health and
safety risks. By understanding its hazards and adhering to the stringent handling protocols
outlined in this guide, researchers can minimize their risk of exposure and ensure a safe
laboratory environment. Always consult the most up-to-date Safety Data Sheet from your
supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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